Cas no 61292-60-2 (Phenol, 2-(1H-imidazol-1-yl)-4-methyl-)
61292-60-2 structure
Product Name:Phenol, 2-(1H-imidazol-1-yl)-4-methyl-
CAS No:61292-60-2
MF:C10H10N2O
MW:174.199202060699
CID:485574
PubChem ID:12509112
Update Time:2025-04-19
Phenol, 2-(1H-imidazol-1-yl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(1H-imidazol-1-yl)-4-methyl-
- 2-imidazol-1-yl-4-methylphenol
- 2-(1H-Imidazol-1-yl)-4-methylphenol
- SCHEMBL11705217
- 61292-60-2
- DTXSID00500818
-
- Inchi: 1S/C10H10N2O/c1-8-2-3-10(13)9(6-8)12-5-4-11-7-12/h2-7,13H,1H3
- InChI Key: RGYBCSOONATOIU-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C)C=C1N1C=NC=C1
Computed Properties
- Exact Mass: 174.079312947g/mol
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38Ų
Phenol, 2-(1H-imidazol-1-yl)-4-methyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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